Cas no 1092286-02-6 (5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one)

5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one structure
1092286-02-6 structure
Product Name:5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one
CAS No:1092286-02-6
MF:C9H8ClNO
MW:181.618921279907
CID:839743
Update Time:2023-08-03

5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-1,3-dihydro-2H-indole-2-one
    • 5-(chloromethyl)-2,3-dihydro-1H-indol-2-one
    • 5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one
    • Inchi: 1S/C9H8ClNO/c10-5-6-1-2-8-7(3-6)4-9(12)11-8/h1-3H,4-5H2,(H,11,12)
    • InChI Key: BCGSQUVWOGNABS-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC2=C(C=1)CC(N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.